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Compound of Interest

Compound Name: Acetyl iodide

Cat. No.: B1581244 Get Quote

This guide provides essential information regarding the molecular formula and weight of acetyl
iodide, tailored for researchers, scientists, and professionals in drug development.

Quantitative Data Summary
The fundamental molecular properties of acetyl iodide are summarized in the table below. This

data is crucial for stoichiometric calculations in synthesis, analytical characterization, and

formulation development.

Parameter Value References

Molecular Formula C₂H₃IO [1][2][3][4]

Alternate Formula CH₃COI [5]

Molecular Weight 169.95 g/mol [1][2][4][6]

High-Precision Molecular

Weight
169.9491 g/mol [3]

Experimental Protocols
No specific experimental protocols were cited for determination of molecular formula and

weight in the provided context. These values are established through standard analytical

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1581244?utm_src=pdf-interest
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.chemimpex.com/products/38915
https://cymitquimica.com/cas/507-02-8/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C507028&Mask=69
https://www.scbt.com/p/acetyl-iodide-507-02-8
https://en.wikipedia.org/wiki/Acetyl_iodide
https://www.chemimpex.com/products/38915
https://cymitquimica.com/cas/507-02-8/
https://www.scbt.com/p/acetyl-iodide-507-02-8
https://store.apolloscientific.co.uk/product/acetyl-iodide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C507028&Mask=69
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


techniques such as mass spectrometry for molecular weight and elemental analysis for the

molecular formula.

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of acetyl iodide, providing a clear

visual representation of the atoms that constitute the molecule.
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Caption: Elemental composition of an Acetyl Iodide molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Acetyl Iodide: Molecular
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581244#molecular-formula-and-weight-of-acetyl-
iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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